Cas no 145917-93-7 (2H-1-Benzopyran-6,7-diol,3-(4-hydroxyphenyl)-)

• Product Name: 2H-1-Benzopyran-6,7-diol,3-(4-hydroxyphenyl)-
• CAS No: 145917-93-7
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 105831
• PubChem ID: 2763154
• Update Time: 2025-04-18

2H-1-Benzopyran-6,7-diol,3-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6,7-diol,3-(4-hydroxyphenyl)-
• 3-(4-HYDROXYPHENYL)-2H-1-BENZOPYRAN-6,7-DIOL
• 3-(4-hydroxyphenyl)-2H-chromene-6,7-diol
• 2H-1-Benzopyran-6,7-diol,3-(4-hydroxyphenyl)
• AKOS015908525
• 145917-93-7
• FT-0738523
• SCHEMBL677785
• DTXSID70376769

• Inchi： 1S/C15H12O4/c16-12-3-1-9(2-4-12)11-5-10-6-13(17)14(18)7-15(10)19-8-11/h1-7,16-18H,8H2
• InChI Key： DPGRBFWWYBMPIF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C=C(C2C=CC(=CC=2)O)C1)O)O

Computed Properties

• Exact Mass: 256.07400
• Monoisotopic Mass: 256.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.439
• Boiling Point: 526.8°C at 760 mmHg
• Flash Point: 272.4°C
• Refractive Index: 1.711
• PSA: 69.92000
• LogP: 2.73640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids